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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethyl phosphonoacetate, a

pivotal reagent in modern organic synthesis and pharmaceutical development. The document

details its chemical and physical properties, synthesis protocols, and key applications, with a

focus on its role in the Horner-Wadsworth-Emmons reaction.

Core Properties of Trimethyl Phosphonoacetate
Trimethyl phosphonoacetate, with the molecular formula C5H11O5P, is a versatile

organophosphorus compound widely utilized for creating carbon-carbon double bonds.[1][2][3]

It is a clear, colorless to light yellow liquid.[1][4] Its stability and reactivity make it an essential

tool in the synthesis of complex organic molecules, including a variety of pharmaceutical

agents and natural products.[1][4]

Table 1: Physicochemical Properties of Trimethyl Phosphonoacetate
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Property Value

Molecular Formula C5H11O5P[1][2][5][3][4][6][7][8][9]

Molecular Weight 182.11 g/mol [1][2][5][3][4][6][7][8][9]

CAS Number 5927-18-4[1][2][5][3]

Appearance Clear colorless to light yellow liquid[1][4]

Density 1.125 - 1.253 g/mL at 25 °C[1][4][6][8]

Boiling Point 106 - 118 °C at 0.85 - 3 mmHg[1][4]

Refractive Index n20/D 1.437 (lit.)[1][4][6][8]

Flash Point 70 - 113 °C (158 - 235.4 °F)[6][8]

Solubility Slightly miscible with water[1]

Synthesis of Trimethyl Phosphonoacetate
The primary industrial method for synthesizing trimethyl phosphonoacetate is the Michaelis-

Arbuzov reaction.[10][11][12] This reaction involves the nucleophilic attack of a trialkyl

phosphite, such as trimethyl phosphite, on an alkyl halide, in this case, methyl chloroacetate.[1]

[7][12] The process is known for its efficiency in forming a carbon-phosphorus bond.[11]
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Caption: Synthesis workflow for Trimethyl Phosphonoacetate.
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This protocol is a representative example of the synthesis of trimethyl phosphonoacetate.

Preparation: In a reaction vessel equipped with a stirrer and a reflux condenser, heat methyl

chloroacetate (2.5 mol) to approximately 118 °C.[7]

Reaction: Add trimethyl phosphite (5.5 mol) dropwise to the heated methyl chloroacetate

over a period of 2.5 hours.[7] The reaction is exothermic, and the temperature may rise to

125 °C.[7]

Incubation: Maintain the reaction mixture at 125 °C for an additional 2 hours after the

addition is complete to ensure the reaction goes to completion.[7] The byproduct, methyl

chloride, is volatile and can be collected using a suitable trapping system.[13]

Purification: After cooling, the crude product is purified by vacuum distillation. The fraction

collected at 125 °C / 8 Torr is the high-purity trimethyl phosphonoacetate.[7]

Key Applications in Synthesis and Drug
Development
Trimethyl phosphonoacetate is a cornerstone reagent for several critical organic

transformations, most notably the Horner-Wadsworth-Emmons (HWE) reaction.

The HWE reaction is a widely used method for the synthesis of alkenes from aldehydes or

ketones.[14] When using trimethyl phosphonoacetate, the reaction provides a reliable route

to α,β-unsaturated esters, predominantly with an (E)-stereochemistry.[14][15] This

transformation is fundamental in the synthesis of many natural products and active

pharmaceutical ingredients.[16]

The reaction proceeds via the deprotonation of the phosphonate to form a stabilized carbanion,

which then undergoes a nucleophilic attack on the carbonyl compound.[14] The resulting

intermediate collapses to form the alkene and a water-soluble phosphate byproduct, which is

easily removed during workup.[15][16]
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Step 1: Deprotonation

Step 2: Nucleophilic Addition
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Caption: Mechanism of the Horner-Wadsworth-Emmons reaction.

Anion Formation: In an inert atmosphere, suspend a strong base (e.g., sodium hydride, 1.1

eq.) in a dry aprotic solvent (e.g., THF, DME).[16] Cool the suspension to 0 °C. Add

trimethyl phosphonoacetate (1.0 eq.) dropwise. Allow the mixture to stir for 30-60 minutes

to ensure complete formation of the phosphonate carbanion.[14]
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Carbonyl Addition: Add a solution of the aldehyde or ketone (1.0 eq.) in the same dry solvent

to the carbanion solution at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting

material is consumed (monitored by TLC or LC-MS).

Workup: Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product is then purified by

column chromatography to yield the desired α,β-unsaturated ester.

Trimethyl phosphonoacetate is a vital building block in the pharmaceutical and agrochemical

industries.[4][17]

Drug Development: It is instrumental in synthesizing complex molecular scaffolds found in

modern therapeutics.[18] Researchers use it to create phosphonate analogs of known drugs,

which can lead to improved efficacy, better pharmacokinetic profiles, and novel mechanisms

of action.[4][18]

Other Reactions: Beyond the HWE reaction, it is used in intramolecular Mannich-type

reactions for synthesizing alkaloid cores like sarain A, as well as in organocatalytic oxa-

Michael additions and heterocyclization reactions.[1]

Agrochemicals: The compound is a key intermediate in the production of herbicides and

insecticides.[4] It also finds application as a plant growth regulator.[17]
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Caption: Role of Trimethyl Phosphonoacetate in drug development.

Conclusion
Trimethyl phosphonoacetate is a powerful and versatile reagent with a significant impact on

organic synthesis. Its central role in the Horner-Wadsworth-Emmons reaction and other key

transformations makes it indispensable for researchers in academia and industry. For

professionals in drug development and agrochemical research, a thorough understanding of

this compound's properties and reactivity is crucial for innovating and creating novel, high-value

molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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